μ-conotoxin-PIIIA

• Molecular Formula: C103H165N40O28S6
• Molecular Weight: 2604.10 Da
• Appearance: White lyophilized solidPurity rate: > 97 %AA sequence: H-pGlu-Arg-Leu-Cys4-Cys5-Gly-Phe-Hyp-Lys-Ser-Cys11-Arg-Ser-Arg-Gln-Cys16-Lys-Hyp-His-Arg-Cys21-Cys22-NH2Disulfide bonds between Cys4-Cys16, Cys5-Cys21 and Cys11-Cys22)Length (aa): 22

Description

Origin and Discovery Context

μ-Conotoxin PIIIA (μ-PIIIA) is a neurotoxic peptide originally isolated from the venom of the marine cone snail, Conus purpurascens, a fish-hunting species found in the eastern Pacific. rsc.orgnih.gov The discovery of μ-PIIIA emerged from the broader scientific interest in the complex venom cocktails of Conus species, which are a rich source of novel bioactive peptides, known as conotoxins. nih.gov These peptides have evolved to rapidly immobilize prey by targeting various ion channels and receptors in the nervous system. nih.govmdpi.com

The initial characterization of μ-conotoxins, such as μ-GIIIA from Conus geographus, revealed their potent and selective blockage of voltage-gated sodium channels (NaV) in skeletal muscle. nih.govnih.gov This spurred further investigation into the venoms of other cone snail species, leading to the identification of μ-PIIIA. nih.gov Unlike its predecessors which were purified directly from venom, μ-PIIIA was characterized following its synthesis based on a predicted sequence from a cDNA clone obtained from the venom ducts of Conus purpurascens. nih.gov This approach highlighted the power of molecular biology techniques in uncovering novel conotoxins.

Classification within Conotoxin Superfamily

Conotoxins are categorized into gene superfamilies based on their signal peptide sequences. nih.gov μ-Conotoxin PIIIA belongs to the M-superfamily of conotoxins. mdpi.comresearchgate.net This superfamily is characterized by a specific cysteine arrangement: CC-C-C-CC, which forms three disulfide bonds and creates a stable, constrained three-dimensional structure. rsc.orgresearchgate.net

The M-superfamily is further divided into branches based on the number of amino acid residues in the loop regions between the cysteine residues. nih.govresearchgate.net Specifically, μ-PIIIA is classified within the M-4 branch, which is defined by having four amino acid residues in the third loop region (between the fourth and fifth cysteine residues). nih.govuniprot.org The members of the M-4 and M-5 branches, which differ only in the number of residues in this third loop, are known for their activity as antagonists of voltage-gated sodium channels. nih.gov The shared pro-peptide sequence and cysteine framework among μ-conotoxins like GIIIA, GIIIB, GIIIC, and PIIIA solidify their placement within the M4 branch of the M-superfamily. mdpi.com

Significance as a Molecular Probe and Research Tool

μ-Conotoxin PIIIA has emerged as a significant molecular probe in neuropharmacology and physiology due to its distinct selectivity profile for different subtypes of voltage-gated sodium channels. nih.gov Unlike earlier discovered μ-conotoxins that were highly selective for the skeletal muscle NaV1.4 subtype, μ-PIIIA demonstrates a broader spectrum of activity, also inhibiting several neuronal NaV channel subtypes. nih.govmdpi.com This property makes it a valuable tool for distinguishing between different NaV channel isoforms present in various tissues and cell types. nih.govnih.gov

The ability of μ-PIIIA to differentiate between tetrodotoxin-sensitive (TTX-S) sodium channels has allowed researchers to categorize these channels into three groups: those sensitive to both μ-PIIIA and μ-GIIIA (e.g., skeletal muscle), those sensitive to μ-PIIIA but not μ-GIIIA (e.g., rat brain Type II), and those resistant to both. nih.gov This has been instrumental in studies investigating the developmental profile of brain versus peripheral nerve sodium channels. mdpi.com Furthermore, the irreversible blockage of amphibian muscle Na channels by μ-PIIIA provides a unique tool for synaptic electrophysiology research. nih.gov Its use in conjunction with other selective toxins allows for a more detailed dissection of the roles of specific NaV channel subtypes in neuronal circuits. nih.gov The distinct structure of μ-PIIIA compared to muscle-selective μ-conotoxins provides insights into the structural requirements for inhibiting different TTX-sensitive sodium channels. smartox-biotech.com

Table 1: Inhibitory Activity of μ-Conotoxin PIIIA on Various Voltage-Gated Sodium Channel Subtypes

Channel Subtype	IC₅₀	Reference
rNaV1.1/SCN1A	120 nM	uniprot.org
rNaV1.2/SCN2A	620 nM - 690 nM	rsc.orguniprot.org
rNaV1.3/SCN3A	3.2 µM	uniprot.org
rNaV1.4/SCN4A	36-44 nM	rsc.orguniprot.orgsmartox-biotech.com
rNaV1.5/SCN5A	Weakly blocks or no effect	uniprot.org
mNaV1.6/SCN8A	100 nM	uniprot.org
rNaV1.7/SCN9A	3.1-6.2 µM	rsc.orguniprot.org
rNaV1.8/SCN10A	Weakly blocks or no effect	uniprot.org
Note: IC₅₀ values represent the concentration of the toxin required to inhibit 50% of the channel's activity. "r" denotes rat and "m" denotes mouse isoforms.

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Molecular Characteristics and Structural Research of μ Conotoxin Piiia

Primary Sequence and Amino Acid Composition

μ-Conotoxin PIIIA is a 22-amino acid peptide. rsc.org Its primary sequence is ZRLCCGFOKSCRSRQCKOHRCC-NH2, where Z represents pyroglutamic acid and O denotes hydroxyproline (B1673980). mdpi.com The peptide is characterized by a high proportion of positively charged residues, which is a key feature contributing to its interaction with sodium channels. rsc.org Of the 16 non-cysteine amino acids in μ-conotoxin PIIIA, five are identical to those in the related μ-conotoxin GIIIA: Arginine-2, Hydroxyproline-8, Arginine-14, Lysine-17, and Hydroxyproline-18. nih.gov Key residues, such as Arginine-12, Arginine-14, and Arginine-20, have been identified as crucial for its binding affinity to NaV1.4. rsc.orgsmartox-biotech.com

Table 1: Amino Acid Sequence of μ-Conotoxin PIIIA

Position	Amino Acid
1	Pyroglutamic acid (Z)
2	Arginine (R)
3	Leucine (L)
4	Cysteine (C)
5	Cysteine (C)
6	Glycine (G)
7	Phenylalanine (F)
8	Hydroxyproline (O)
9	Lysine (K)
10	Serine (S)
11	Cysteine (C)
12	Arginine (R)
13	Serine (S)
14	Arginine (R)
15	Glutamine (Q)
16	Cysteine (C)
17	Lysine (K)
18	Hydroxyproline (O)
19	Histidine (H)
20	Arginine (R)
21	Cysteine (C)

Note: The C-terminus is amidated.

Disulfide Bond Connectivity and Isomerism in μ-Conotoxin PIIIA

A defining characteristic of μ-conotoxins is the presence of six cysteine residues, forming three disulfide bonds. rsc.org This framework is designated as Class III (–C1C2–C3–C4–C5C6–). rsc.org In its native form, μ-conotoxin PIIIA exhibits a disulfide bond connectivity of C4-C16, C5-C21, and C11-C22. mdpi.com However, due to the six cysteine residues, a total of 15 different disulfide bond isomers are theoretically possible. mdpi.comnih.gov

Role in Structural Stability and Biological Activity

The three disulfide bonds are fundamental to the highly constrained and stable three-dimensional structure of μ-conotoxin PIIIA. rsc.org This structural rigidity is crucial for its potent biological activity as a sodium channel blocker. The specific arrangement of these bonds correctly orients the key amino acid residues for optimal interaction with the channel's pore vestibule. mdpi.com Interestingly, research has shown that non-native disulfide isomers of μ-PIIIA can also exhibit significant biological activity, with one non-native isomer (CysI-CysV, CysII-CysVI, CysIII-CysIV) being slightly more potent than the native form. nih.gov

Investigation of Disulfide-Deficient Analogs

To further elucidate the role of the disulfide bonds, studies have been conducted on disulfide-deficient analogs of μ-conotoxin PIIIA. rsc.org These investigations, combining experimental and computational approaches, have assessed the effects of removing specific disulfide bonds on the peptide's structure and its ability to inhibit NaV1.4. rsc.org The findings from these studies reinforce the critical contribution of the disulfide bridges to maintaining the structural integrity necessary for high-affinity binding to the sodium channel. rsc.org

Three-Dimensional Solution Structures of μ-Conotoxin PIIIA

The three-dimensional structure of μ-conotoxin PIIIA has been determined using techniques such as 2D NMR spectroscopy. mdpi.comebi.ac.uk These studies have provided detailed insights into the peptide's conformation in solution.

Molecular Mechanism of Action and Target Interactions of μ Conotoxin Piiia

Voltage-Gated Sodium Channel (NaV) as Primary Research Target

μ-Conotoxin PIIIA (μ-PIIIA) is a peptide toxin isolated from the venom of the marine cone snail Conus purpurascens. smartox-biotech.comnih.gov Its primary molecular target is the voltage-gated sodium channel (NaV), a class of transmembrane proteins crucial for the initiation and propagation of action potentials in excitable cells like neurons and muscle cells. nih.govnih.gov The toxin functions as a potent pore-blocker, physically occluding the channel's ion conduction pathway to prevent the influx of sodium ions. nih.govnih.gov This inhibitory action on NaV channels underlies its biological effect of inducing paralysis in prey. mdpi.com The specific interaction with NaV channels has made μ-PIIIA a valuable pharmacological tool for studying the structure, function, and diversity of these ion channels. nih.govebi.ac.uk

Pore-Blocking Mechanism of μ-Conotoxin PIIIA

The inhibitory effect of μ-conotoxin PIIIA is achieved through a direct pore-blocking mechanism. nih.govmdpi.com Upon binding to the outer vestibule of the sodium channel, the toxin sterically and electrostatically obstructs the permeation pathway, thereby inhibiting ion conduction. nih.govmdpi.com This mechanism involves the insertion of a key amino acid side chain from the toxin into the channel's selectivity filter. nih.govplos.org

Structure-activity studies have identified Arginine-14 (Arg14) as a critical residue for the biological activity of μ-PIIIA. nih.govjneurosci.org This residue's guanidinium (B1211019) group is thought to be responsible for occluding the ion channel pore. nih.govjneurosci.org The functional importance of Arg14 is demonstrated by mutation studies; when Arg14 is substituted with a neutral amino acid like alanine (B10760859) (R14A), the resulting toxin analog shows a significantly reduced affinity for the channel and is unable to completely block its conductance. nih.govresearchgate.net This finding highlights that, like other toxins that bind to Site I of the sodium channel, μ-PIIIA relies on a critical guanidinium group for its pore-blocking function. nih.gov While essential, the role of Arg14 in PIIIA's binding affinity is less dominant compared to the homologous residue (Arg13) in the related μ-conotoxin GIIIA, suggesting a more distributed interaction for PIIIA. researchgate.net

While Arg14 is a key component, the interaction of μ-PIIIA with the sodium channel is not solely dependent on this single residue. The toxin features several positively-charged basic residues that contribute to its binding and channel-blocking efficacy. plos.orgsemanticscholar.org Molecular dynamics simulations and experimental data suggest that μ-PIIIA can engage in multiple binding modes, where the toxin-channel complex is stabilized by several salt bridges. plos.org Studies have shown that in addition to Arg14, other basic residues such as Lysine-9 (Lys9), Arginine-12 (Arg12), and Lysine-17 (K17) are also involved. plos.orgresearchgate.netrupress.org Individual neutral replacements of Arg12 and Lys17, much like Arg14, result in a substantial residual current through the channel when the mutant toxin is bound. researchgate.net Computational models predict that residues Arg12, Arg14, and Lys17 can form pairwise interactions with acidic residues in the channel's outer pore, contributing to the stable occlusion of the channel. nih.govrupress.org This distribution of key interactions may contribute to the broader target range of PIIIA compared to other μ-conotoxins. researchgate.net

Identification of Key Residues for Pore Occlusion

Target Subtype Specificity and Selectivity Profiling

μ-Conotoxin PIIIA is distinguished by its ability to discriminate among various subtypes of voltage-gated sodium channels, particularly those sensitive to the blocker tetrodotoxin (B1210768) (TTX). smartox-biotech.comnih.gov This selectivity makes it a valuable pharmacological probe for classifying NaV channels. nih.govmdpi.com

The discovery of μ-PIIIA allowed for the pharmacological subdivision of TTX-sensitive sodium channels into three distinct categories based on their differential sensitivity to μ-PIIIA and the related μ-conotoxin GIIIA. smartox-biotech.comnih.gov These categories are: 1) channels sensitive to both μ-PIIIA and μ-GIIIA (e.g., skeletal muscle channels); 2) channels sensitive to μ-PIIIA but resistant to μ-GIIIA (e.g., rat brain Type II/NaV1.2); and 3) channels resistant to both toxins (e.g., many mammalian CNS subtypes). smartox-biotech.comnih.gov μ-PIIIA generally shows varied potency across TTX-sensitive subtypes, exhibiting moderate to potent blocking activity on several neuronal and muscle channels while having little effect on TTX-resistant channels. uow.edu.auuniprot.org

Table 1: Inhibitory Concentration (IC₅₀) of μ-Conotoxin PIIIA on Various Rat Tetrodotoxin-Sensitive (TTX-s) NaV Channel Subtypes

Channel Subtype	Tissue/Expression System	IC₅₀	Citation(s)
NaV1.1 (rNaV1.1)	Rat Brain	120 nM	uniprot.org
NaV1.2 (rNaV1.2)	Rat Brain	620-640 nM	smartox-biotech.comuniprot.org
NaV1.3 (rNaV1.3)	Rat Brain	3.2 µM	uniprot.org
NaV1.4 (rNaV1.4)	Rat Skeletal Muscle	36-44 nM	smartox-biotech.comuniprot.org
NaV1.6 (mNaV1.6)	Mouse Brain	100 nM	uniprot.org

| NaV1.7 (rNaV1.7) | Rat Peripheral Nerve | Weakly active (>3 µM) | uniprot.orgresearchgate.net |

This table presents data on the half-maximal inhibitory concentration (IC₅₀) of μ-conotoxin PIIIA for different rat (r) and mouse (m) voltage-gated sodium channel subtypes.

A key characteristic of μ-conotoxin PIIIA is its differential affinity for sodium channels found in muscle versus those in the central nervous system (CNS). nih.gov It demonstrates a clear preference for the skeletal muscle sodium channel, NaV1.4, over the neuronal NaV1.2 subtype. smartox-biotech.comresearchgate.net Electrophysiological studies have determined that μ-PIIIA blocks the mammalian muscle NaV1.4 channel with an IC₅₀ of approximately 44 nM, whereas its affinity for the neuronal NaV1.2 channel is significantly lower, with an IC₅₀ of about 640 nM. smartox-biotech.comnih.govresearchgate.net This represents a roughly 15-fold higher potency for the muscle isoform compared to this specific neuronal isoform. smartox-biotech.comresearchgate.net This preference for muscle channels is a shared trait with μ-conotoxin GIIIA, although PIIIA is notable for also having a significant blocking effect on certain neuronal channels that are resistant to GIIIA. nih.govnih.govjneurosci.org

Table 2: Comparative Affinity of μ-Conotoxin PIIIA for Neuronal vs. Muscle Sodium Channels

Channel Subtype	Common Location	IC₅₀ of μ-PIIIA	Citation(s)
NaV1.4	Skeletal Muscle	~44 nM	smartox-biotech.comnih.gov

| NaV1.2 | Neuronal (CNS) | ~640 nM | smartox-biotech.comnih.govresearchgate.net |

This table compares the half-maximal inhibitory concentration (IC₅₀) of μ-conotoxin PIIIA on the primary mammalian skeletal muscle channel (NaV1.4) and a key neuronal channel (NaV1.2).

Discrimination among Tetrodotoxin-Sensitive Sodium Channel Subtypes

Binding Kinetics and Dissociation Constants

The binding affinity of μ-conotoxin PIIIA varies significantly across different voltage-gated sodium (NaV) channel subtypes and species. Its interaction with mammalian channels generally falls within the nanomolar range, while its potency against prokaryotic channels is exceptionally higher, reaching the picomolar and even sub-picomolar range. researchgate.netmdpi.com

For mammalian channels, μ-PIIIA demonstrates a preference for the skeletal muscle subtype, NaV1.4, over neuronal subtypes. nih.gov The reported 50% inhibitory concentration (IC50) for rat NaV1.4 is approximately 36-44 nM. nih.govsmartox-biotech.commdpi.com In contrast, its affinity for the rat brain NaV1.2 subtype is considerably lower, with a reported IC50 of about 640 nM. nih.govsmartox-biotech.com Computational studies using molecular dynamics simulations have calculated the dissociation constants (Kd) for the interaction between PIIIA and a model of the NaV1.4 channel, with results being in close agreement with experimental data. nih.govplos.org These simulations have explored different potential binding modes, for instance, where either Lysine-9 (Lys9) or Arginine-14 (Arg14) of the toxin protrudes into the channel's selectivity filter, yielding Kd values that are within a two-fold difference of each other. smartox-biotech.comnih.govresearchgate.netcore.ac.uk

The interaction with prokaryotic sodium channels is markedly more potent. For the bacterial sodium channel NaChBac, μ-conotoxin PIIIA exhibits extremely high affinity, with a measured IC50 of approximately 5 picomolar (pM). nih.govmdpi.comresearchgate.net This potent inhibition spans over six orders of magnitude between bacterial and mammalian NaV channels. researchgate.netmdpi.com Computational predictions for the binding of PIIIA to another bacterial sodium channel, NaVAb, also anticipated a subnanomolar affinity, with a computed Kd value in the range of 20-30 pM, which is reasonably close to the experimentally determined value for NaChBac. researchgate.netnih.gov

The binding kinetics are also influenced by the presence of NaV channel β-subunits. Co-expression of β1 or β3 subunits with the NaV1 α-subunit has been shown to increase the on-rates (kon) of μ-conotoxins, while the presence of β2 or β4 subunits dramatically decreases the on-rate. nih.gov

Table 1: Binding Affinity of μ-Conotoxin PIIIA for Various Voltage-Gated Sodium Channels

Channel Subtype	Species/Source	Method	Affinity (IC50/Kd)	Reference(s)
NaV1.4	Rat (skeletal muscle)	Electrophysiology	~36-44 nM	nih.govsmartox-biotech.commdpi.com
NaV1.2	Rat (brain)	Electrophysiology	~640 nM	nih.govsmartox-biotech.comjneurosci.org
NaV1.4	Model	MD Simulation	Close to experimental	nih.govplos.org
NaChBac	Bacterial	Voltage Clamp	~5 pM	nih.govmdpi.comresearchgate.net
NaVAb	Bacterial	MD Simulation	20-30 pM (predicted)	researchgate.netnih.gov

The blockade of sodium channels by μ-conotoxin PIIIA can be either reversible or effectively irreversible, a characteristic that is highly dependent on the specific NaV channel subtype and the species.

In amphibian muscle, the inhibition by μ-PIIIA is described as essentially irreversible. nih.govjneurosci.org This makes it a useful pharmacological tool for studying neuromuscular junctions, as it can selectively and permanently block muscle action potentials and the resulting twitching. jneurosci.org

Conversely, the blockade of mammalian neuronal channels is typically reversible. For example, μ-PIIIA reversibly blocks the rat brain Type II (NaV1.2) Na+ channel. jneurosci.org The block of NaV1.4 channels is also generally considered reversible, although some studies have noted that substitutions of certain amino acid residues can influence the reversibility. nih.gov

The molecular basis for this differential reversibility is linked to the specific interactions between the toxin and the channel. The Arg14 residue of PIIIA, homologous to the critical Arg13 in the related μ-conotoxin GIIIA, is a key determinant for the blockade of the skeletal muscle sodium channel. researchgate.netmdpi.com However, the role of this single residue in determining binding affinity is less dominant in PIIIA compared to GIIIA. researchgate.net In PIIIA, neutral replacements of three different basic residues (Arg12, Arg14, and K17) can each lead to a substantial residual current through the channel when the mutant toxin is bound, suggesting a more distributed interaction interface. researchgate.net This weaker dependence on a single key residue may contribute to its broader targeting among different NaV channel isoforms and the varied nature of its blockade. researchgate.net

Effects on Channel Gating and Inactivation Dynamics

Beyond physically occluding the ion pore, μ-conotoxin PIIIA also modulates the gating properties of voltage-gated sodium channels, particularly their inactivation dynamics. This effect is most prominently documented in its interaction with prokaryotic channels like NaChBac. nih.govmdpi.com

A significant feature of PIIIA's action on NaChBac is the acceleration of macroscopic inactivation. nih.govmdpi.com Even at very low, sub-saturating concentrations (e.g., 1 pM), the unblocked portion of the current shows an increased rate of inactivation as the toxin is applied. researchgate.net This suggests that the modulation of gating is a distinct molecular action that is not tightly coupled with the complete pore block. researchgate.net Studies have shown that PIIIA can accelerate the inactivation of NaChBac by approximately 10-fold. researchgate.net

This modulation of gating suggests that PIIIA may stabilize the inactivated state of the channel. nih.gov Computational models support this, proposing a binding mode where PIIIA interacts between the P2 helices and the transmembrane S5 segments of adjacent channel subunits, partially occluding the outer pore and stabilizing the inactivated conformation. nih.govmdpi.com This dual mechanism—direct pore blockage and allosteric modulation of inactivation—contributes to its potent inhibitory effect. The toxin appears to shift the equilibrium between the conducting (activated) and non-conducting (inactivated) states of the channel. nih.govmdpi.com

Substitution of the key arginine residue at position 14 with alanine (R14A) not only reduces the binding affinity but also abolishes the toxin's ability to speed up the inactivation decay, further indicating that this residue is crucial for the gating modulation effect. mdpi.com

Interactions with Prokaryotic Voltage-Gated Sodium Channels

The interaction between μ-conotoxin PIIIA and prokaryotic voltage-gated sodium channels, such as NaChBac and NaVAb, is characterized by exceptionally high potency and a complex binding mechanism. nih.govmdpi.comnih.gov This potent interaction was first predicted by computer simulations, which suggested that PIIIA would bind to the bacterial channel NaVAb with much higher affinity than to its typical vertebrate target, the NaV1.4 channel. researchgate.netnih.govmdpi.comresearchgate.net

Experimental validation using whole-cell voltage clamp on NaChBac confirmed an even greater potency than predicted, with an IC50 value of approximately 5 pM. nih.govmdpi.comresearchgate.net The inhibition is voltage- and use-dependent, being stronger at more depolarized holding potentials and influenced by the frequency of stimulation. nih.govmdpi.com At saturating concentrations, PIIIA blocks about 95% of the peak current from NaChBac, indicating a nearly complete block of the channels. mdpi.com

Molecular dynamics simulations and docking studies have provided insights into the structural basis of this high-affinity interaction. nih.govnih.gov The spherically shaped PIIIA toxin carries a net positive charge of +6e, with several basic residues protruding from its surface. nih.gov It is attracted to the negatively charged residues within the outer vestibule and selectivity filter of the channel. nih.gov Two primary binding modes have been proposed for the PIIIA-NaChBac complex:

Pore Blockade: In one mode, the side chain of the Arg14 residue penetrates deep into the outer pore, interacting with all four glutamate (B1630785) residues of the selectivity filter. This sterically and electrostatically blocks the ion permeation pathway. mdpi.com

Inactivated State Stabilization: In a second, interconvertible mode, the toxin binds between two channel subunits, forming salt bridges with residues on the P-loop and the S5 helix. This binding mode is thought to stabilize the channel in an inactivated state, which also contributes to the reduction of current. nih.gov

The symmetrical, homotetrameric structure of bacterial channels like NaVAb may allow for multiple, symmetrically distributed electrostatic interactions with the toxin, contributing to the high-affinity binding. mdpi.comnih.gov This contrasts with the asymmetrical structure of mammalian NaV channels. nih.gov The mutation of the key Arg14 residue to alanine (R14A) significantly reduces the inhibitory affinity for NaChBac by approximately 100-fold and diminishes the toxin's effect on inactivation, highlighting the critical role of this residue in the interaction with prokaryotic channels. mdpi.com

Table 2: Summary of μ-Conotoxin PIIIA Interactions with Prokaryotic NaV Channels

Feature	Description	Reference(s)
Target Channels	NaChBac, NaVAb	nih.govmdpi.comnih.gov
Binding Affinity (IC50)	~5 pM for NaChBac	nih.govmdpi.comresearchgate.net
Blockade Characteristics	Voltage- and use-dependent; ~95% maximal block	nih.govmdpi.com
Gating Modulation	Accelerates macroscopic inactivation (~10-fold)	nih.govresearchgate.net
Key Toxin Residue	Arginine-14 (Arg14)	mdpi.com

| Proposed Mechanisms | 1. Direct steric and electrostatic pore block. 2. Allosteric stabilization of the inactivated state. | nih.govmdpi.com |

Research Methodologies and Approaches for μ Conotoxin Piiia Studies

Chemical Synthesis Strategies for μ-Conotoxin PIIIA and Analogs

The chemical synthesis of μ-conotoxin PIIIA, a 22-amino acid peptide with three disulfide bonds, presents significant challenges due to its complex structure. rsc.orgsmartox-biotech.com Researchers have developed specialized strategies to achieve its synthesis, enabling the production of the native toxin and its various isomers for detailed study.

The primary method for assembling the linear peptide chain of μ-conotoxin PIIIA is Fluorenylmethyloxycarbonyl (Fmoc) based Solid-Phase Peptide Synthesis (SPPS). rsc.orgcornell.edu This automated or semi-automated process involves the stepwise addition of amino acids to a growing peptide chain that is anchored to a solid resin support. jove.comresearchgate.net For μ-PIIIA, a Rink amide resin is often used to produce a C-terminally amidated peptide, mirroring the natural toxin. acs.orgjneurosci.org

During SPPS, the side chains of reactive amino acids are protected to prevent unwanted side reactions. Common protecting groups used in μ-PIIIA synthesis include:

Arg(Pbf): Pentamethyldihydrobenzofuran-5-sulfonyl for Arginine

Hyp(tBu): tert-Butyl for Hydroxyproline (B1673980)

Lys(Boc): tert-Butoxycarbonyl for Lysine

Gln(Trt): Trityl for Glutamine

His(Trt): Trityl for Histidine

Ser(tBu): tert-Butyl for Serine acs.org

The N-terminal pyroglutamic acid (pGlu) residue is either incorporated directly or formed from a glutamine residue at the N-terminus during the final cleavage step from the resin. smartox-biotech.com Some studies have also successfully replaced the N-terminal pyroglutamate (B8496135) with proline or alanine (B10760859) with minimal impact on structural integrity for specific research purposes. rsc.org

With six cysteine residues, μ-conotoxin PIIIA can theoretically form 15 different disulfide bond isomers. mdpi.comacs.org Producing the single, biologically active native isomer (Cys4-Cys16, Cys5-Cys21, Cys11-Cys22) requires a regioselective strategy for disulfide bond formation. mdpi.comacs.org This is achieved by using orthogonal cysteine-protecting groups that can be removed selectively under different conditions. cornell.edunih.gov

A common and effective strategy involves the use of three different protecting groups for the three pairs of cysteines:

Trityl (Trt): Removed under acidic conditions (e.g., with trifluoroacetic acid, TFA). cornell.edursc.org

Acetamidomethyl (Acm): Removed by treatment with iodine (I2). cornell.edursc.org

tert-Butyl (tBu): Requires harsher deprotection conditions. cornell.eduacs.org

This protecting group strategy allows for the stepwise and controlled formation of the three disulfide bridges. cornell.edujove.com For instance, the Trt groups can be removed first to allow the formation of the first disulfide bond, followed by the removal of Acm groups with iodine to form the second, and finally the third bond is formed. rsc.org This targeted approach is crucial as standard air oxidation or buffer-assisted folding often leads to a mixture of isomers, which can be difficult to separate and characterize. cornell.edunih.govresearchgate.net

Table 1: Protecting Group Strategy for Regioselective Synthesis of Native μ-PIIIA

Cysteine Pair	Disulfide Bond	Protecting Group	Deprotection/Oxidation Step
Cys4 - Cys16	1st	Trityl (Trt)	Cleavage from resin with TFA simultaneously removes Trt groups. Oxidation in NH4HCO3 buffer.
Cys5 - Cys21	2nd	Acetamidomethyl (Acm)	Treatment with Iodine (I2) in a solvent like CH3CN.
Cys11 - Cys22	3rd	tert-Butyl (tBu)	Final oxidation step.

This table illustrates a representative strategy for the controlled synthesis of μ-conotoxin PIIIA isomers. The specific pairing and order of deprotection can be varied to synthesize any of the 15 possible isomers. cornell.eduacs.orgrsc.org

Oxidative folding studies investigate the process by which the linear, reduced peptide folds into its final, three-dimensional structure stabilized by disulfide bonds. For μ-conotoxin PIIIA, undirected oxidative folding in a redox buffer (e.g., containing reduced and oxidized glutathione) often results in multiple isomers, indicating a complex folding landscape. nih.govresearchgate.net This contrasts with other μ-conotoxins like GIIIA, which tend to form one major product. researchgate.net

The formation of multiple isomers for μ-PIIIA suggests a "hirudin-like" folding pathway, where disulfide bonds may form and then reshuffle, leading to several kinetically trapped, stable conformations. acs.org Computational studies using molecular dynamics (MD) simulations on the reduced peptide have been employed to understand the pre-folding free energy landscape. acs.org These studies suggest that the peptide can exist in various collapsed or extended coil conformations, and the number of hydrophobic residues can influence the propensity towards a specific folding pathway. acs.org The analysis of folding pathways is critical for optimizing synthesis conditions to favor the formation of the desired native isomer.

Controlled Disulfide Bond Formation and Regioselective Synthesis

Structural Elucidation Techniques

Determining the precise three-dimensional structure and, crucially, the correct disulfide bond connectivity of μ-conotoxin PIIIA and its isomers requires a combination of high-resolution analytical techniques.

Two-dimensional (2D) NMR spectroscopy is the primary technique used to determine the high-resolution solution structure of μ-conotoxin PIIIA. mdpi.comacs.orgmdpi.com Experiments such as TOCSY (Total Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy) are performed on purified peptide samples. nih.gov

TOCSY spectra are used to identify the spin systems of individual amino acid residues.

NOESY spectra provide information about protons that are close in space (typically < 5 Å), which reveals distance constraints between different parts of the peptide chain.

These distance constraints, along with angular constraints derived from DQF-COSY experiments, are used as input for simulated annealing calculations to generate a family of structures consistent with the NMR data. mdpi.comnih.gov NMR studies have revealed that the native μ-PIIIA has a compact and relatively rigid fold. acs.org Interestingly, NMR has also shown that some non-native isomers can also adopt well-defined, albeit different, structures. acs.org The combination of synthesis of all 15 possible isomers and their subsequent NMR analysis has provided unprecedented insight into how disulfide connectivity dictates the global fold of the toxin. acs.orgacs.org

Mass spectrometry is an indispensable tool for confirming the molecular weight of the synthesized peptides and for determining their disulfide bond connectivity. acs.orgnih.gov While a simple MS analysis can confirm that the peptide is fully oxidized (i.e., has three disulfide bonds), it cannot distinguish between different isomers, as they all have the same mass. acs.orgnih.gov

To map the disulfide bridges, tandem mass spectrometry (MS/MS) is employed. cornell.edujove.com This involves several approaches:

Partial Reduction and Alkylation: The intact peptide is partially reduced to break one or two disulfide bonds, and the newly freed cysteine residues are alkylated (e.g., with iodoacetamide). The resulting mixture is then subjected to enzymatic digestion (e.g., with trypsin or chymotrypsin) and analyzed by MS/MS. The masses of the resulting peptide fragments reveal which cysteines were originally linked. cornell.edu

Direct Fragmentation: Direct fragmentation of the intact, disulfide-bonded peptide in the mass spectrometer using techniques like Collision-Induced Dissociation (CID) can also provide connectivity information. The fragmentation pattern of the disulfide-linked peptides can be interpreted to deduce the disulfide linkages. nih.gov

More advanced techniques like Trapped Ion Mobility Spectrometry-Mass Spectrometry (TIMS-MS) have also been applied to μ-PIIIA. acs.orgnih.gov TIMS-MS separates ions based on their size, shape, and charge (collision cross-section, CCS). This technique has proven capable of differentiating between various 2- and 3-disulfide-bonded isomers of μ-PIIIA that are often inseparable by standard liquid chromatography, providing a powerful tool for quality control and isomer identification. acs.orgresearchgate.net

Table 2: Analytical Techniques for μ-Conotoxin PIIIA Structural Characterization

Technique	Application	Key Findings for μ-PIIIA
SPPS	Synthesis of linear peptide	Enables production of the 22-amino acid precursor chain. rsc.orgacs.org
RP-HPLC	Purification and analysis	Used to purify linear and folded peptides. Often insufficient to separate all 15 isomers. acs.orgresearchgate.net
NMR Spectroscopy	3D structure determination	Revealed the compact solution structure of native PIIIA and the diverse folds of its isomers. mdpi.commdpi.com
Mass Spectrometry (MS)	Molecular weight confirmation	Confirms the correct mass of the synthesized peptide and the formation of three disulfide bonds. nih.govresearchgate.net
MS/MS	Disulfide bond mapping	Unambiguously determines the Cys-Cys connectivity, essential for identifying specific isomers. cornell.eduacs.org
TIMS-MS	Isomer separation	Differentiates isomers based on their collision cross-section, even when co-eluting in HPLC. acs.orgnih.gov

Trapped Ion Mobility Spectrometry-Mass Spectrometry (TIMS-MS) for Isomer Differentiation

The differentiation of individual disulfide-bonded isomers of μ-conotoxin PIIIA presents a significant analytical challenge due to the identical amino acid sequence and resulting similarity in physicochemical properties. nih.govacs.org Traditional methods like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) often have limited success in separating these conformational isomers. nih.govresearchgate.net

Trapped Ion Mobility Spectrometry-Mass Spectrometry (TIMS-MS) has emerged as a powerful tool to overcome this limitation. nih.govacs.org This technique separates ions in the gas phase based on their size, shape, and charge, providing a measure of their collision cross-section (CCS). researchgate.net Studies have demonstrated that various 2- and 3-disulfide-bonded isomers of μ-conotoxin PIIIA can be successfully distinguished by their unique CCS values and characteristic mobilogram traces using TIMS-MS. nih.govacs.org The increased resolution and baseline separation offered by TIMS-MS allow for the clear differentiation of isomers that might co-elute in liquid chromatography. acs.org This capability is not only crucial for purity control during chemical synthesis but also for identifying specific isomers within complex mixtures. acs.orgresearchgate.net The natural isomer of μ-PIIIA has a disulfide connectivity of Cys4–Cys16, Cys5–Cys21, and Cys11–Cys22. acs.orgacs.org

Table 1: Differentiation of µ-PIIIA Isomers using TIMS-MS. Data sourced from Schmitz et al., 2020. acs.org

PIIIA Variant	Disulfide Connectivity	Measured m/z (5-fold protonated)	Collision Cross Section (CCS) [Ų]
Isomer 2 (Native)	C4-C16, C5-C21, C11-C22	527.4377	511.9
Isomer 16 (2-disulfide)	C4-C16, C11-C22	527.8398	515.2
Isomer 17 (2-disulfide)	C5-C21, C11-C22	527.8398	518.2
Isomer 18 (2-disulfide)	C4-C16, C5-C21	527.8398	527.3

Electrophysiological Characterization Methods

Whole-Cell Patch-Clamp and Voltage-Clamp Recordings

The functional effects of μ-conotoxin PIIIA on voltage-gated sodium channels (NaV) are primarily investigated using electrophysiological recording techniques. The whole-cell patch-clamp and two-electrode voltage-clamp methods are standard approaches. rsc.orgnih.gov These techniques allow researchers to control the membrane potential of a single cell (or a Xenopus oocyte) and measure the ion currents flowing through the channels embedded in the cell membrane. nih.govrsc.orgnih.gov In a typical experiment, NaV channels are activated by a depolarizing voltage step from a negative holding potential, generating a measurable sodium current. rsc.orgmdpi.com The application of μ-conotoxin PIIIA to the extracellular solution results in a reduction or block of this current, providing a direct measure of the toxin's inhibitory activity. nih.govresearchgate.net

Concentration-Response Curve Generation and Kinetic Analysis

To quantify the potency of μ-conotoxin PIIIA, concentration-response curves are generated. nih.govmdpi.com This involves applying successively increasing concentrations of the toxin and measuring the corresponding inhibition of the peak sodium current. nih.gov The data are then plotted and fitted with a sigmoidal function to determine the half-maximal inhibitory concentration (IC₅₀), which represents the concentration of toxin required to block 50% of the channel current. nih.gov

Kinetic analysis is performed to understand the dynamics of the toxin-channel interaction. acs.orgpnas.org The time course for the onset of the block is fitted with single-exponential kinetics to determine the observed rate constant (kₒₑₛ). pnas.org By plotting kₒₑₛ against different toxin concentrations, the association rate constant (kₒₙ) can be calculated from the slope of the resulting line. acs.orgpnas.org The dissociation rate constant (kₒff) is determined by measuring the time course of recovery from the block after the toxin is washed out of the experimental chamber. acs.org The equilibrium dissociation constant (Kₑ), a measure of binding affinity, can then be calculated as the ratio of kₒff to kₒₙ. acs.org

Table 2: Potency (IC₅₀/Kₑ) of μ-Conotoxin PIIIA on Various Na_V Channel Subtypes.

Channel Subtype	Expression System	Potency (Value)	Reference
hNaV1.4 (skeletal muscle)	HEK293 cells	36 nM (IC₅₀)	rsc.org
rNaV1.4 (skeletal muscle)	Xenopus oocytes	8 nM (Kₑ)	acs.org
rNaV1.2 (neuronal)	Xenopus oocytes	690 nM (IC₅₀)	rsc.org
rNaV1.2 (neuronal)	Xenopus oocytes	1.0 µM (Kₑ)	acs.org
rNaV1.7 (neuronal)	HEK293 cells	6.2 µM (IC₅₀)	rsc.org
NaChBac (bacterial)	HEK293 cells	~5 pM (IC₅₀)	uow.edu.au

Characterization in Heterologous Expression Systems

To study the selectivity of μ-conotoxin PIIIA for specific NaV channel isoforms, heterologous expression systems are widely used. mdpi.commdpi.com These systems involve introducing the gene for a particular mammalian or other NaV channel α-subunit (e.g., NaV1.1, NaV1.2, NaV1.4, NaV1.7) into a host cell that does not natively express it, such as Xenopus laevis oocytes or mammalian cell lines like Human Embryonic Kidney (HEK293) cells. rsc.orgnih.govmdpi.commdpi.com This reductionist approach allows for the unambiguous determination of the toxin's affinity and kinetics for a single, known channel subtype. mdpi.com

Furthermore, these systems are used to investigate the role of auxiliary β-subunits (β1-β4), which are known to associate with the α-subunit and modulate channel function and pharmacology. nih.govnih.gov Studies have shown that co-expression of β1 or β3 subunits can increase the on-rates of μ-conotoxins, including PIIIA, whereas β2 and β4 subunits can decrease them, highlighting the importance of the complete channel complex in determining toxin activity. nih.govnih.gov

Studies in Native Tissue Preparations

In addition to heterologous systems, the effects of μ-conotoxin PIIIA are examined in native tissue preparations, which provide insight into the toxin's action in a more physiologically relevant context. nih.govifremer.fr Common preparations include the frog cutaneous pectoris nerve-muscle preparation and isolated mouse muscles like the hemidiaphragm or extensor digitorum longus (EDL). nih.govifremer.fr In these experiments, muscle contractions or compound action potentials are recorded in response to electrical stimulation. mdpi.comifremer.fr A key finding from studies on amphibian muscle is that μ-conotoxin PIIIA produces a block that is effectively irreversible, a characteristic that distinguishes it from the more readily reversible block produced by μ-conotoxin GIIIA. nih.govjneurosci.org

Computational and Theoretical Approaches

Computational and theoretical methods are indispensable for providing atomic-level insights into the interaction between μ-conotoxin PIIIA and NaV channels, complementing experimental findings. mdpi.complos.org

A common starting point is homology modeling , where the three-dimensional structure of a mammalian NaV channel (like NaV1.4) is constructed based on the known crystal structure of a related bacterial sodium channel, such as NaVAb. plos.organu.edu.au

Following model generation, molecular docking is used to predict the most likely binding pose of μ-PIIIA in the outer vestibule of the channel pore. mdpi.commdpi.com These docking studies are often guided by experimental data, such as mutagenesis results that identify key residues for binding. mdpi.com

Molecular dynamics (MD) simulations are then employed to refine the docked toxin-channel complex and study its dynamic behavior over time in a simulated physiological environment, including a lipid bilayer and explicit water molecules. rsc.orgplos.org MD simulations can reveal the stability of the binding pose, identify crucial intermolecular interactions like salt bridges and hydrogen bonds, and assess conformational changes in both the toxin and the channel upon binding. rsc.orgplos.orgacs.org These simulations have suggested that μ-PIIIA may inhibit channels through multiple alternative binding modes, where different positively charged residues on the toxin can occlude the pore. plos.organu.edu.au

To quantify binding affinity, methods like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) or Potential of Mean Force (PMF) calculations are used. mdpi.complos.org PMF calculations, for instance, have been used to compute the binding free energy (and thus the dissociation constant, Kₑ) of the PIIIA-NaV1.4 interaction, yielding results that are in close agreement with experimental values. plos.organu.edu.aumdpi.com

Homology Modeling of Voltage-Gated Sodium Channels

Due to the challenges in crystallizing eukaryotic voltage-gated sodium channels, researchers often rely on homology modeling to create structural representations. The crystal structure of the bacterial sodium channel, NaVAb, has been a widely used template for modeling the pore domains of mammalian NaV channels, including the skeletal muscle channel NaV1.4 and other isoforms. plos.orgmdpi.complos.org These models serve as the foundation for subsequent docking and simulation studies to investigate the interaction between μ-conotoxin PIIIA and the channel. plos.orgmdpi.com For instance, a model of NaV1.4 was constructed based on the NaVAb crystal structure to study the binding of μ-conotoxin PIIIA. plos.org Similarly, models of various NaV1.x subtypes have been developed using the NaV1.4/PIIIA complex as a template to explore the toxin's specificity. mdpi.commdpi.com The accuracy of these homology models is often validated against experimental mutagenesis data. mdpi.complos.orgmdpi.com

Molecular Dynamics (MD) Simulations of Toxin-Channel Complexes

Molecular dynamics (MD) simulations are a powerful computational tool used to examine the dynamic interactions between μ-conotoxin PIIIA and NaV channels at an atomic level. plos.org These simulations, often performed with explicit solvent, provide insights into the stability of the toxin-channel complex and the specific residues involved in binding. plos.org

MD simulations have been employed to:

Investigate various binding modes of PIIIA to NaV channels. plos.orgnih.gov

Refine the initial poses of the toxin-channel complex obtained from docking studies. plos.orgmdpi.com

Study the effects of disulfide bond deletions on the structure and activity of PIIIA. rsc.org

Explore the reasons for the varied potency of PIIIA against different NaV subtypes. mdpi.commdpi.com

For example, MD simulations of PIIIA with a NaV1.4 model revealed that the complex is stabilized by multiple salt bridges. plos.org In another study, simulations showed that the six basic residues of PIIIA can all potentially protrude into the selectivity filter of the bacterial channel NaVAb. nih.gov

Molecular Docking Studies for Binding Mode Prediction

Molecular docking is a computational technique used to predict the preferred orientation of a ligand (in this case, μ-conotoxin PIIIA) when it binds to a receptor (the NaV channel). mdpi.complos.orgmdpi.commdpi.com This method helps in identifying potential binding poses and key interacting residues.

Docking studies, often used in conjunction with MD simulations, have been instrumental in:

Generating initial conformations of the PIIIA-NaV channel complex. plos.orgmdpi.commdpi.com

Predicting the binding modes of PIIIA at the channel's outer vestibule. mdpi.commdpi.com

Understanding the structural basis of toxin specificity. mdpi.com

For instance, docking of PIIIA onto a model of NaV1.4, followed by MD refinement, helped in identifying a consistent binding motif. mdpi.com In another study, the top docking conformations of PIIIA on NaV1.4 were further analyzed using MD simulations and binding energy calculations to predict the most accurate binding mode. mdpi.com

Structure-Activity Relationship (SAR) Studies through Computational Mutagenesis and Analog Design

Structure-activity relationship (SAR) studies are crucial for identifying the key amino acid residues of μ-conotoxin PIIIA that are responsible for its binding affinity and selectivity towards NaV channels. nih.govnih.gov These studies involve systematically modifying the toxin's structure and observing the effect on its activity.

Alanine Scanning Mutagenesis

Alanine scanning is a common technique where individual amino acid residues are mutated to alanine to determine their contribution to the protein's function. In the context of μ-conotoxin PIIIA, this method helps in identifying critical residues for channel binding. For example, while not directly on PIIIA, alanine-walk studies on the related μ-conotoxin KIIIA have revealed residues crucial for its preference for the NaV1.2 subtype. nih.gov Similarly, replacing specific residues in PIIIA with alanine has been used to probe their importance in channel inhibition. nih.gov

Rational Design of Peptide Analogs with Modified Residues

Based on the structural information from modeling and SAR studies, researchers can rationally design peptide analogs of μ-conotoxin PIIIA with modified residues to enhance potency or alter selectivity. For instance, the substitution of the critical Arginine-14 (Arg14) residue in PIIIA with alanine was performed to evaluate its role in occluding the ion channel pore. nih.gov Similarly, a PIIIA mutant, PIIIA[R14Q], was used to investigate the toxin's interaction with the rNaV1.4 channel. nih.govresearchgate.net The design of such analogs provides a deeper understanding of the molecular determinants of toxin function.

Analysis of Channel Mutant Interactions

To complement toxin mutagenesis, studies also involve creating mutations in the NaV channel itself to identify residues that are critical for toxin binding. plos.org By observing how mutations in the channel affect the binding of μ-conotoxin PIIIA, researchers can map the interaction surface. For example, a double mutant of NaV1.4 was created to mimic NaV channels that are resistant to μ-conotoxins. plos.org The significantly reduced affinity of PIIIA for this mutant channel helped to understand the mechanism of toxin specificity. plos.org Double-mutant cycle analysis, which involves creating mutations in both the toxin and the channel, has been used to identify specific pairwise interactions and their energetic contributions to binding. mdpi.comtandfonline.comnih.gov

Table 1: Key Residues of μ-Conotoxin PIIIA and NaV Channels Involved in Interaction

μ-Conotoxin PIIIA Residue	Interacting NaV Channel Residue/Region	Method of Identification	Finding
Arg14	Selectivity Filter of NaV1.4	Homology Modeling, MD Simulations, Mutagenesis	A key residue that protrudes into the selectivity filter, crucial for channel block. plos.orgnih.govresearchgate.net
Lys9	Selectivity Filter of NaV1.4	Homology Modeling, MD Simulations	An alternative key residue that can protrude into the selectivity filter. plos.org
Arg12	NaV1.4	Mutagenesis, MD Simulations	Contributes significantly to the binding affinity. mdpi.comrsc.org
Arg20	NaV1.4	Mutagenesis, MD Simulations	Contributes to the binding affinity. mdpi.comrsc.org
Arg2	Selectivity Filter of NaVAb	MD Simulations, Mutagenesis	Mutation to alanine caused a 100-fold reduction in binding affinity. nih.gov
Basic Residues (Arg, Lys)	Acidic residues in the channel vestibule (EEDD ring)	Docking, MD Simulations	Form electrostatic interactions and salt bridges, stabilizing the complex. nih.govmdpi.com

Table 2: Predicted and Experimental Dissociation Constants (Kd) for μ-Conotoxin PIIIA

Toxin-Channel Complex	Computational Method	Predicted Kd (nM)	Experimental Kd (nM)
PIIIA - NaV1.4 (Lys9 mode)	PMF Calculations	300	36-200
PIIIA - NaV1.4 (Arg14 mode)	PMF Calculations	150	36-200
PIIIA - NaVAb	PMF Calculations	Subnanomolar	Not available

*PMF: Potential of Mean Force

Binding Assays

Binding assays are fundamental in vitro techniques used to characterize the interaction between a ligand, such as μ-conotoxin PIIIA, and its target receptor, in this case, voltage-gated sodium channels (NaV). These assays allow for the quantification of binding affinity and specificity, providing crucial insights into the molecular pharmacology of the toxin. The primary methods employed in the study of μ-conotoxin PIIIA include radioligand binding assays and ligand displacement studies.

Radioligand Binding Assays

Radioligand binding assays are a powerful tool for investigating the binding properties of μ-conotoxin PIIIA to sodium channels. This technique involves the use of a radioactively labeled ligand that binds to the target receptor. The binding of an unlabeled competitor, like μ-conotoxin PIIIA, is then measured by its ability to prevent the binding of the radioligand.

In studies of μ-conotoxin PIIIA, tritiated saxitoxin (B1146349) ([³H]STX), a potent sodium channel blocker, is commonly used as the radioligand. nih.govusq.edu.au The experimental procedure typically utilizes membrane preparations from tissues that are rich sources of specific NaV channel subtypes. For instance, membranes from the electric organ of the eel Electrophorus electricus are used for their high density of skeletal muscle-type sodium channels, while rat or human brain membranes are used to study neuronal channel subtypes. nih.govresearchgate.netnih.gov

The assay measures the amount of radioligand bound to the receptors in the presence of varying concentrations of the unlabeled μ-conotoxin PIIIA. Specific binding is distinguished from non-specific binding by performing the assay in the presence of a saturating concentration of another high-affinity unlabeled ligand, such as tetrodotoxin (B1210768) (TTX). nih.gov The results from these assays demonstrate that μ-conotoxins and guanidinium (B1211019) toxins like STX and TTX share an overlapping binding location at neurotoxin receptor site 1 on the sodium channel. nih.gov

Ligand Displacement Studies

Ligand displacement studies, also known as competition binding assays, are a direct application of the radioligand binding methodology. These experiments are designed to determine the affinity of a non-radiolabeled compound (the competitor) by measuring how effectively it displaces a radioligand from the receptor.

Research on μ-conotoxin PIIIA has extensively used this approach to characterize its selectivity for different NaV channel subtypes. nih.gov In these studies, μ-conotoxin PIIIA acts as the competitor against the radioligand [³H]STX. The results have revealed significant differences in the binding profile of μ-conotoxin PIIIA compared to other μ-conotoxins, such as GIIIA. For example, μ-conotoxin PIIIA completely displaces [³H]STX binding in membranes from the electric organ of Electrophorus electricus, which is consistent with its high affinity for muscle-type sodium channels. nih.gov

More revealingly, in rat brain membrane preparations, μ-conotoxin PIIIA displaces over 50% of the specific [³H]STX binding, whereas μ-conotoxin GIIIA displaces only about 20% at similar concentrations. nih.gov This finding indicates that μ-conotoxin PIIIA interacts with a broader spectrum of neuronal, tetrodotoxin-sensitive NaV channel subtypes than μ-conotoxin GIIIA, which shows a low affinity for neuronal channels. nih.govnih.gov This makes μ-conotoxin PIIIA a valuable pharmacological tool for discriminating among different NaV channel isoforms. mdpi.com

The affinity is often quantified by the IC₅₀ value, which is the concentration of the competing ligand that displaces 50% of the specific binding of the radioligand. These values highlight the toxin's preference for certain channel subtypes.

Table 1: Displacement of [³H]Saxitoxin by μ-Conotoxins in Different Tissue Preparations

This table summarizes the findings from competitive binding assays where μ-conotoxin PIIIA and μ-conotoxin GIIIA were used to displace the radioligand [³H]saxitoxin from sodium channel receptors in different tissue membranes.

Competitor Toxin	Tissue Source	Radioligand	Percentage of Specific Binding Displaced	Reference
μ-Conotoxin PIIIA	Electrophorus electricus (Electric Organ)	[³H]STX	Complete	nih.gov
μ-Conotoxin PIIIA	Rat Brain	[³H]STX	>50%	nih.gov
μ-Conotoxin GIIIA	Rat Brain	[³H]STX	~20%	nih.gov

Table 2: Binding Affinity of μ-Conotoxin PIIIA for Different Voltage-Gated Sodium Channel (NaV) Subtypes

This table presents the binding affinity of μ-conotoxin PIIIA, expressed as IC₅₀ or K_d values, for specific mammalian NaV channel subtypes as determined through electrophysiological or ligand displacement studies.

Toxin	NaV Channel Subtype	Affinity Metric	Value	Reference
μ-Conotoxin PIIIA	Rat NaV1.2 (Brain Type II)	IC₅₀	~640 nM	nih.govsmartox-biotech.com
μ-Conotoxin PIIIA	Mammalian NaV1.4 (Skeletal Muscle)	IC₅₀	~44 nM	smartox-biotech.com
μ-Conotoxin PIIIA	NaV1.4 (Skeletal Muscle)	Kd	36 - 200 nM	plos.org
μ-Conotoxin GIIIA	Rat NaV1.2 (Brain Type II)	IC₅₀	~29.4 μM	nih.gov

Comparative Studies and Broader Research Context of μ Conotoxin Piiia

Comparison with Other μ-Conotoxins

μ-conotoxin PIIIA, isolated from the venom of Conus purpurascens, exhibits significant sequence divergence when compared to the well-characterized μ-conotoxins from Conus geographus, such as GIIIA, GIIIB, and GIIIC. nih.govmdpi.com Despite sharing the same disulfide bond framework (Cys4-Cys16, Cys5-Cys21, and Cys11-Cys22), which is a hallmark of the M-superfamily of conotoxins, the differences in their amino acid sequences lead to distinct functional properties. nih.govsmartox-biotech.com Of the 16 non-cysteine amino acids in μ-PIIIA, only five are identical across all four of these peptides. nih.gov

A key divergence is the substitution of two aspartic acid residues in μ-GIIIA with Leu3 and Ser13 in μ-PIIIA. nih.gov This is noteworthy because previous studies on μ-GIIIA analogs showed that replacing these aspartate residues with alanine (B10760859) actually increased the toxin's potency on rat diaphragm muscle. nih.gov Furthermore, while both PIIIA and GIIIA possess a critical arginine residue (Arg14 in PIIIA and Arg13 in GIIIA) essential for blocking the ion channel pore, the surrounding residues differ, influencing their interaction with the channel. nih.govplos.org The substitution of Arg14 in PIIIA with alanine drastically reduces its affinity and ability to completely block the channel, confirming the critical role of this guanidinium (B1211019) group. nih.gov

The solution structure of μ-PIIIA also reveals differences from other μ-conotoxins. NMR studies have shown that PIIIA can adopt two different conformations in solution due to a cis/trans isomerization at the hydroxyproline (B1673980) 8 residue. smartox-biotech.comresearchgate.net The dominant trans conformation results in a three-dimensional structure that is significantly different from that of μ-GIIIA and GIIIB. smartox-biotech.comresearchgate.net This structural distinction is believed to contribute to the varied inhibitory profiles observed among these toxins.

One of the most significant aspects of μ-conotoxin PIIIA is its unique pharmacological profile, which allows it to discriminate between different subtypes of voltage-gated sodium channels (NaV). nih.gov This contrasts with the more selective nature of μ-conotoxins like GIIIA, which primarily target the skeletal muscle NaV1.4 subtype. mdpi.comnih.gov

μ-PIIIA demonstrates a broader spectrum of activity, notably affecting neuronal NaV subtypes that are relatively resistant to μ-GIIIA. nih.gov For instance, μ-PIIIA can block the rat brain Type II (NaV1.2) channel with an IC50 of approximately 0.64 μM, whereas this channel is largely resistant to μ-GIIIA. nih.govmdpi.com While both toxins are potent blockers of skeletal muscle NaV1.4, their potencies and reversibility differ across species. In amphibian muscle, μ-PIIIA acts almost irreversibly, while μ-GIIIA's block is reversible. nih.gov Conversely, for the mammalian skeletal muscle subtype, μ-GIIIA is the more potent toxin. nih.gov

The ability of μ-PIIIA to distinguish between NaV subtypes has proven to be a valuable research tool. It allows for the classification of tetrodotoxin-sensitive (TTX-S) sodium channels into three groups: those sensitive to both μ-PIIIA and μ-GIIIA (like skeletal muscle channels), those sensitive to μ-PIIIA but not μ-GIIIA (like the rat brain NaV1.2), and those resistant to both. nih.gov This discriminatory capacity has been instrumental in studies identifying the sequential expression of different NaV channel types during neuronal differentiation. nih.gov

Interactive Data Table: Comparative Potency of μ-Conotoxins on NaV Subtypes

Toxin	NaV1.2 (Brain) IC50	NaV1.4 (Skeletal Muscle) IC50	Key Characteristics
μ-conotoxin PIIIA	~640 nM nih.govsmartox-biotech.com	~44 nM smartox-biotech.comnih.gov	Broader spectrum, blocks neuronal subtypes resistant to GIIIA. nih.gov
μ-conotoxin GIIIA	~29.4 μM nih.gov	High (nanomolar range) plos.org	Highly selective for muscle subtypes. nih.gov

Analysis of Sequence Divergence and Functional Implications

Evolutionary and Functional Significance of Conotoxin Diversity

The vast diversity of conotoxins, with an estimated 500 species of Conus snails each producing a unique venom cocktail, is a product of accelerated evolution. nih.govnih.govmdpi.com This diversity is driven by strong positive selection, particularly in the mature toxin region of the conotoxin genes. nih.govplos.orgpnas.org The process involves gene duplication and rapid evolution, leading to the generation of novel peptides with distinct pharmacological properties. pnas.org This "arms race" between the cone snails and their prey or predators is a powerful engine for molecular innovation. plos.org

The existence of numerous conotoxin superfamilies, each with a conserved signal sequence and cysteine framework, points to a shared evolutionary origin followed by extensive diversification. nih.govplos.org The M-superfamily, to which μ-conotoxins like PIIIA belong, is a prime example of this, containing multiple classes of peptides that target different ion channels. nih.gov The sequence divergence seen between μ-PIIIA from C. purpurascens and the μ-GIIIA/B/C toxins from C. geographus underscores this evolutionary radiation. nih.gov

The functional significance of this diversity is profound. It provides the snails with a sophisticated chemical arsenal (B13267) to subdue a wide range of prey and defend against predators. mdpi.comnih.gov For researchers, this natural library of peptides offers an invaluable toolkit. The subtle variations in sequence and structure among conotoxins, like those between PIIIA and GIIIA, result in different specificities and potencies for various ion channel subtypes. nih.govpnas.org This allows scientists to probe the specific physiological roles of these channels in different tissues and nerve pathways, which is crucial for understanding diseases and developing targeted therapies. nih.govmdpi.com

Conotoxin Engineering and Design of Novel Analogs for Research Applications

The unique properties of natural conotoxins like μ-PIIIA serve as a foundation for protein engineering and the design of novel analogs with enhanced or modified functionalities. nih.gov Understanding the structure-activity relationships (SAR) of these peptides is key to this process. For instance, the identification of critical residues like Arg14 in μ-PIIIA as the primary pore-blocker provides a clear target for modification. nih.govplos.org

Chimeric toxins, created by swapping domains between different conotoxins (e.g., between PIIIA and SmIIIA), have been used to pinpoint the regions responsible for specific activities, such as blocking TTX-resistant channels. mdpi.comnih.gov Furthermore, computational modeling, including molecular dynamics simulations and binding energy calculations, is increasingly used to predict how mutations will affect the binding of toxins like PIIIA to different NaV channel subtypes. plos.orgmdpi.com These in-silico approaches, validated by experimental data, accelerate the rational design of novel peptide analogs. biorxiv.org The goal of this research is to develop highly selective and potent molecular probes to study ion channel function and to create lead compounds for new therapeutics, particularly in areas like pain management. plos.orgnih.govresearchgate.net

Future Directions and Unresolved Questions in μ Conotoxin Piiia Research

The study of μ-conotoxin PIIIA (μ-PIIIA) has provided significant insights into the function and pharmacology of voltage-gated sodium (NaV) channels. However, several key areas remain ripe for further investigation. Future research is poised to delve deeper into its structural complexities, refine computational approaches, uncover novel mechanisms of action, and enhance its utility as a pharmacological tool.

Q & A

Q. What experimental approaches are used to determine the disulfide bond connectivity in μ-conotoxin-PIIIA?

The disulfide bond connectivity of μ-conotoxin-PIIIA is resolved using a combination of chemical synthesis, 2D NMR spectroscopy, and tandem mass spectrometry (MS/MS). By synthesizing all 15 possible disulfide isomers and comparing their NMR spectra and MS/MS fragmentation patterns to the native peptide, researchers can unambiguously assign the correct cysteine pairing. This approach addresses challenges in distinguishing conformational isomers in cysteine-rich peptides .

Q. How is the solution structure of μ-conotoxin-PIIIA characterized, and what functional implications arise?

The solution structure is determined via 1H NMR spectroscopy, revealing a three-dimensional fold distinct from other μ-conotoxins. A key feature is cis/trans isomerization at hydroxyproline 8, which influences structural stability. Structural comparisons with muscle-selective μ-conotoxins (e.g., GIIIA) highlight differences in loop regions critical for sodium channel subtype selectivity, particularly for tetrodotoxin (TTX)-sensitive neuronal channels .

Q. What in vitro assays are used to assess μ-conotoxin-PIIIA's inhibitory effects on sodium channel currents?

Electrophysiological assays (e.g., voltage-clamp recordings) and radioligand binding studies are primary methods. For example, synthetic PIIIA inhibits TTX-sensitive persistent sodium currents in rat brain neurons more potently than transient currents, with IC₅₀ values determined via dose-response curves. Binding assays using radiolabeled saxitoxin derivatives further quantify affinity differences across NaV subtypes .

Advanced Research Questions

Q. How do computational models elucidate μ-conotoxin-PIIIA's specificity for NaV subtypes?

Homology modeling, molecular dynamics (MD) simulations, and binding energy calculations (e.g., MMGB/SA and umbrella sampling) predict subtype selectivity. By constructing NaV1.4/PIIIA complex models and extrapolating to other subtypes (NaV1.1–1.9), researchers identify conserved and non-conserved residues contributing to binding. For instance, MMGB/SA analysis correlates with experimental IC₅₀ values (R²=0.41), while umbrella sampling improves correlation (R²=0.68) by accounting for entropic effects .

Q. How does mutant cycle analysis resolve μ-conotoxin-PIIIA's orientation in sodium channel vestibules?

Charge-altering mutations (e.g., R14A, K17A) are introduced to probe voltage-dependent binding. Changes in the "apparent valence" (zδ) of block reflect the toxin's position within the electric field. Molecular dynamics and Poisson-Boltzmann calculations suggest that residues like Arg14 and Lys17 penetrate deeply into the pore, while Arg2 faces extracellularly. This method distinguishes toxin orientation without crystal structures .

Q. What strategies address contradictions in disulfide bond assignments for μ-conotoxin-PIIIA?

Discrepancies arise from overlapping NMR signals in cysteine-rich peptides. A systematic approach combines:

• Synthesis of all possible disulfide isomers.
• Comparative analysis of NMR chemical shifts and MD-derived structural ensembles.
• Validation using reference standards for MS/MS fragmentation patterns. This multi-method workflow ensures unambiguous assignments .

Q. How does binding energy decomposition explain μ-conotoxin-PIIIA's selectivity across NaV subtypes?

Energy decomposition identifies contributions from individual residues. For example, conserved NaV residues (e.g., Glu/Asp in the selectivity filter) provide baseline affinity, while subtype-specific residues (e.g., NaV1.4 vs. NaV1.7) modulate selectivity. Non-conserved interactions, such as hydrophobic contacts in NaV1.4, enhance binding specificity .

Data Contradiction and Validation

Q. How can researchers reconcile conflicting structural data on μ-conotoxin-PIIIA isoforms?

Discrepancies in disulfide connectivity or conformational dynamics (e.g., cis/trans isomerization) require orthogonal validation. For example:

• Cross-validate NMR-derived structures with synthetic isomers.
• Use MD simulations to assess stability of proposed folds.
• Correlate structural data with functional assays (e.g., channel inhibition potency) .